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Compound of Interest

Tris(2-butyloxyethyl)phosphate-
daz7

cat. No.: B12375665

Compound Name:

An In-depth Examination of Exposure Levels, Toxicological Pathways, and Experimental
Methodologies

This technical guide provides a comprehensive overview of the current state of research on
human exposure to Tris(2-butoxyethyl) phosphate (TBOEP), a widely used organophosphate
flame retardant and plasticizer. Designed for researchers, scientists, and drug development
professionals, this document synthesizes key findings on TBOEP's presence in human
populations, delves into the molecular pathways it perturbs, and outlines the experimental
protocols employed in its study.

Quantitative Data on Human Exposure to TBOEP

Human exposure to TBOEP is widespread, with detectable levels of the parent compound and
its metabolites found in various biological matrices and environmental samples across the
globe. The following table summarizes quantitative data from several key studies, offering a
comparative look at exposure levels in different populations and sample types.
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Median .
. Sample . Geographic
Population Analyte Concentrati . Reference
Type Location
on
Children Urine BBOEP 0.16 pg/L Germany [1112]
Children Urine BBOEHEP 0.18 pg/L Germany [1][2]
Shenzhen,
Adults Urine TBOEP 0.12 ng/mL ] [3]
China

Not Detected Shenzhen,
Adults Plasma TBOEP ] [3]
(DF <6.67%) China

Shenzhen,
Adults Blood TBOEP 0.54 ng/mL ] [4]
China
Children House Dust TBOEP 45,730 ng/g Canada [51[6]
Mothers & ) 318 ng/g »
) Hair TBOEP ) Not Specified  [7]
Children (Children)
General ) Sweden &
) Breast Milk TBOEP >1 ng/g ] [7]
Population Spain

BBOEP: bis(2-butoxyethyl) phosphate; BBOEHEP: bis(2-butoxyethyl)-(2-hydroxyethyl)
phosphate; DF: Detection Frequency

Experimental Protocols

The study of human exposure to TBOEP involves a multi-step process, from sample collection
to sophisticated analytical techniques. Below are detailed methodologies for key experiments
typically cited in the literature.

Human Biomonitoring for TBOEP Metabolites in Urine

A common approach to assessing TBOEP exposure is through the analysis of its metabolites in
urine. A typical experimental workflow is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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butoxyethyl-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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